2-(Butan-2-yl)thiolane-2-carbaldehyde

• Molecular Formula: C9H16OS
• Molecular Weight: 172.29 g/mol
• IUPAC Name: 2-butan-2-ylthiolane-2-carbaldehyde
• InChI: InChI=1S/C9H16OS/c1-3-8(2)9(7-10)5-4-6-11-9/h7-8H,3-6H2,1-2H3
• InChI Key: KADVKXCOEHSINU-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)C1(CCCS1)C=O

Description

2-(Butan-2-yl)thiolane-2-carbaldehyde is a sulfur-containing heterocyclic aldehyde featuring a five-membered thiolane ring substituted with a butan-2-yl group and a formyl (-CHO) functional group. The butan-2-yl substituent likely enhances lipophilicity and steric bulk compared to smaller alkyl or aryl groups, influencing solubility, stability, and electronic properties .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(Butan-2-yl)thiolane-2-carbaldehyde can be achieved through several synthetic routes. One common method involves the cyclization of a suitable precursor containing sulfur and carbonyl functionalities. For example, the condensation reaction between a thiol and an aldehyde or ketone under acidic or basic conditions can lead to the formation of the thiolane ring .

Industrial Production Methods

Industrial production of 2-(Butan-2-yl)thiolane-2-carbaldehyde may involve optimized synthetic routes that ensure high yield and purity. These methods often utilize continuous flow reactors and advanced purification techniques to achieve large-scale production .

Chemical Reactions Analysis

Types of Reactions

2-(Butan-2-yl)thiolane-2-carbaldehyde undergoes various chemical reactions, including:

Oxidation: The aldehyde group can be oxidized to a carboxylic acid using oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: The aldehyde group can be reduced to a primary alcohol using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The thiolane ring can undergo nucleophilic substitution reactions, where the sulfur atom is replaced by other nucleophiles.

Common Reagents and Conditions

Oxidation: Potassium permanganate (KMnO₄), chromium trioxide (CrO₃)

Reduction: Sodium borohydride (NaBH₄), lithium aluminum hydride (LiAlH₄)

Substitution: Nucleophiles such as halides, amines, and thiols

Major Products Formed

Oxidation: 2-(Butan-2-yl)thiolane-2-carboxylic acid

Reduction: 2-(Butan-2-yl)thiolane-2-methanol

Substitution: Various substituted thiolane derivatives depending on the nucleophile used

Scientific Research Applications

2-(Butan-2-yl)thiolane-2-carbaldehyde has several scientific research applications:

Chemistry: Used as a building block in organic synthesis for the preparation of more complex molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored as a potential lead compound for the development of new therapeutic agents.

Industry: Utilized in the synthesis of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2-(Butan-2-yl)thiolane-2-carbaldehyde involves its interaction with specific molecular targets and pathways. The aldehyde group can form covalent bonds with nucleophilic sites on proteins and enzymes, leading to modulation of their activity. Additionally, the thiolane ring may interact with biological membranes and other cellular components, contributing to its overall biological effects .

Comparison with Similar Compounds

Structural and Functional Group Variations

Key analogs include:

Compound Name	Core Structure	Substituents	Key Properties/Applications
2-(Butan-2-yl)thiolane-2-carbaldehyde	Thiolane ring	Butan-2-yl, -CHO	High lipophilicity; potential use in ligand design or polymer precursors.
5-(5-Methylthiophen-2-yl)thiophene-2-carbaldehyde	Bithiophene	Methyl, -CHO	Used in optoelectronics; planar structure enhances π-conjugation .
5-(4,5-Dibromothiophen-2-yl)thiophene-2-carbaldehyde	Thiophene	Dibromo, -CHO	Bromine substituents increase reactivity for cross-coupling reactions (e.g., Suzuki-Miyaura) .
2-(Hydroxymethyl)thiolane-2-carbaldehyde	Thiolane ring	Hydroxymethyl, -CHO	Polar substituent improves aqueous solubility; used in biomolecular conjugation .

Key Observations:

• Electronic Effects : The electron-withdrawing -CHO group activates the thiolane/thiophene ring for nucleophilic additions or condensations. Bromine substituents (as in 5-(4,5-dibromothiophen-2-yl)thiophene-2-carbaldehyde) further enhance electrophilicity, facilitating cross-coupling reactions .
• Solubility : Hydrophobic substituents (e.g., butan-2-yl) reduce water solubility, whereas polar groups (e.g., hydroxymethyl) improve compatibility with polar solvents .

Thiolane-Based Aldehydes

• Aldol Condensation : Alkylthioethanals (e.g., 2-butylthio-3-(2-thienyl)propenal) are synthesized via reactions between thiophen-2-carbaldehyde and aliphatic aldehydes, with product ratios influenced by substituent steric effects .

Physicochemical Properties

Property	2-(Butan-2-yl)thiolane-2-carbaldehyde (Inferred)	5-(5-Methylthiophen-2-yl)thiophene-2-carbaldehyde	2-(Hydroxymethyl)thiolane-2-carbaldehyde
Molecular Weight	~172.27 g/mol	192.27 g/mol	146.21 g/mol
Melting Point	Not reported	Not reported	Not reported
Solubility	Low in water; soluble in CHCl₃, THF	Soluble in DMSO, THF	Moderate in polar solvents (e.g., MeOH, H₂O)
Reactivity	Aldehyde group prone to nucleophilic attack	Stable under inert atmospheres	Oxidizes slowly in air

Biological Activity

2-(Butan-2-yl)thiolane-2-carbaldehyde is a heterocyclic compound that has garnered attention in medicinal chemistry due to its potential biological activities. This article examines the biological properties, synthesis methods, and relevant case studies related to this compound, drawing from diverse scientific literature.

Chemical Structure and Properties

The structure of 2-(Butan-2-yl)thiolane-2-carbaldehyde features a thiolane ring, which is a five-membered cyclic thioether with an aldehyde functional group. This unique configuration contributes to its biological activity.

Biological Activities

Research indicates that compounds containing thiolane and thiazole moieties exhibit various biological activities, including:

• Antimicrobial Activity : Thiolane derivatives have shown effectiveness against a range of bacterial strains. Studies suggest that the presence of sulfur in the thiolane structure enhances antibacterial properties .
• Anticancer Properties : Some derivatives of thiolanes have been investigated for their potential in cancer therapy. The mechanism often involves the modulation of cellular pathways related to apoptosis and cell proliferation .
• Antioxidant Effects : Compounds with thiolane structures can exhibit antioxidant properties, which are crucial for combating oxidative stress in biological systems .

Synthesis Methods

The synthesis of 2-(Butan-2-yl)thiolane-2-carbaldehyde can be achieved through various methods, including:

• Biocatalytic Processes : Utilizing enzymes such as lipases from Candida antarctica has been reported to facilitate the synthesis of thiolane derivatives efficiently, yielding high product purity and specificity .
• Conventional Organic Synthesis : Traditional synthetic routes involve the reaction of thioacetals with aldehydes under acidic conditions, leading to the formation of thiolane derivatives .

Case Studies

• Antimicrobial Study : A study published in Heterocycles evaluated the antimicrobial efficacy of various thiolane derivatives against Gram-positive and Gram-negative bacteria. Results indicated significant inhibition zones, suggesting strong antibacterial activity .
• Anticancer Research : Another investigation focused on the cytotoxic effects of thiolane compounds on cancer cell lines. The study demonstrated that certain derivatives induced apoptosis in human breast cancer cells through mitochondrial pathway activation .
• Antioxidant Activity Assessment : A comparative study assessed the antioxidant potential of 2-(Butan-2-yl)thiolane-2-carbaldehyde against standard antioxidants like ascorbic acid. The results showed that this compound effectively scavenged free radicals, highlighting its potential as a natural antioxidant agent .

Data Tables

Biological Activity	Effectiveness	Reference
Antimicrobial	High
Anticancer	Moderate
Antioxidant	Significant

Q & A

Q. What are the established synthetic routes for 2-(Butan-2-yl)thiolane-2-carbaldehyde, and what are their respective yields and limitations?

The synthesis typically involves thiolane ring formation followed by aldehyde functionalization. A common approach is the cyclization of 2-butanethiol with a suitable aldehyde precursor under acidic or oxidative conditions. For example, analogous thiophene-2-carbaldehyde derivatives are synthesized via Vilsmeier-Haack formylation, yielding ~60-80% purity, though steric hindrance from the butan-2-yl group may reduce efficiency . Alternative methods, such as Friedel-Crafts acylation, face challenges in regioselectivity due to the thiolane ring’s electron density distribution. Yield optimization requires careful control of reaction temperature and stoichiometric ratios of reagents .

Q. Which spectroscopic techniques are most effective for characterizing 2-(Butan-2-yl)thiolane-2-carbaldehyde, and how can data discrepancies be resolved?

Nuclear Magnetic Resonance (NMR) spectroscopy (¹H, ¹³C) is critical for confirming the aldehyde proton (δ 9.5-10.5 ppm) and thiolane ring protons (δ 1.5-3.0 ppm). Infrared (IR) spectroscopy identifies the carbonyl stretch (~1700 cm⁻¹) and thiolane C-S vibrations (~650 cm⁻¹). Discrepancies in peak assignments, such as overlapping signals from the butan-2-yl substituent, can be resolved via 2D NMR (e.g., COSY, HSQC) or computational validation using density functional theory (DFT) to predict chemical shifts . Mass spectrometry (MS) further confirms molecular weight and fragmentation patterns.

Advanced Research Questions

Q. How can computational chemistry predict the reactivity and stability of 2-(Butan-2-yl)thiolane-2-carbaldehyde in different solvents?

Molecular dynamics (MD) simulations and DFT calculations can model solvent effects on conformational stability. For instance, polar solvents (e.g., DMSO) stabilize the aldehyde group via hydrogen bonding, while nonpolar solvents (e.g., toluene) may favor hydrophobic interactions with the butan-2-yl chain. Solvent-dependent reactivity in nucleophilic additions (e.g., Grignard reactions) can be predicted using frontier molecular orbital (FMO) analysis to assess electrophilicity of the carbonyl carbon .

Q. What strategies resolve crystallographic disorder in the structural determination of 2-(Butan-2-yl)thiolane-2-carbaldehyde using SHELX software?

Crystallographic disorder, common in flexible substituents like butan-2-yl, is addressed via:

• Occupancy refinement : Split models for overlapping atoms with partial occupancy.
• Restraints : Apply geometric restraints (e.g., DFIX, SIMU) to maintain reasonable bond lengths/angles.
• Twinning analysis : Use the TWIN/BASF commands in SHELXL for twinned crystals, particularly if the thiolane ring adopts multiple conformations . High-resolution data (≤1.0 Å) and low-temperature measurements improve model accuracy.

Q. What mechanistic pathways govern the nucleophilic addition reactions of 2-(Butan-2-yl)thiolane-2-carbaldehyde, and how do steric effects influence regioselectivity?

The aldehyde group undergoes nucleophilic attack (e.g., by amines or organometallics) via a two-step mechanism: (1) tetrahedral intermediate formation and (2) proton transfer. Steric hindrance from the butan-2-yl group directs nucleophiles to the less hindered face of the thiolane ring, favoring axial attack. Computational studies (e.g., NCI analysis) reveal non-covalent interactions between the nucleophile and thiolane sulfur, which stabilize transition states . Competing pathways (e.g., enolization) are suppressed by using aprotic solvents and low temperatures.

Methodological Notes

• Synthesis Optimization : Monitor reaction progress via thin-layer chromatography (TLC) and adjust catalyst loading (e.g., p-toluenesulfonic acid) to mitigate side reactions .
• Data Validation : Cross-reference experimental NMR shifts with computed values (GIAO method) to confirm assignments .
• Crystallography : For twinned data, employ the HKLF5 format in SHELXL to refine twin laws .